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Compound of Interest

Compound Name: Albicanol

Cat. No.: B1665692 Get Quote

Abstract
Albicanol, a drimane-type sesquiterpenoid, has garnered interest within the scientific

community for its potential therapeutic applications. This technical guide provides an in-depth

overview of Albicanol, including its chemical properties, biological activities, and the

methodologies used to evaluate its efficacy. This document is intended for researchers,

scientists, and professionals in the field of drug development who are interested in the further

exploration and application of this natural compound.

Chemical and Physical Properties
Albicanol is a bicyclic sesquiterpenoid alcohol. Its fundamental properties are summarized in

the table below.
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Property Value Citation(s)

CAS Number 54632-04-1 [1][2][3][4][5]

Molecular Weight 222.37 g/mol [1][2][5][6]

Molecular Formula C₁₅H₂₆O [1][2][4][7]

IUPAC Name

((1S,4aS,8aR)-5,5,8a-

trimethyl-2-

methylenedecahydronaphthale

n-1-yl)methanol

[1]

Synonyms (+)-Albicanol [2]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Biological Activity
Albicanol has demonstrated a range of biological activities, most notably as a cytotoxic and

antifungal agent. These properties suggest its potential as a lead compound in the

development of new therapeutic agents.

Cytotoxicity
While specific studies detailing the cytotoxic effects of Albicanol on a wide range of cancer cell

lines are still emerging, related natural compounds have shown activity against various cancer

cell lines. For instance, other sesquiterpenoids isolated from liverworts have demonstrated

cytotoxicity. Further research is required to fully characterize the cytotoxic profile of Albicanol
against a comprehensive panel of human cancer cell lines, such as A549 (lung carcinoma) and

HepG2 (hepatocellular carcinoma).

Antifungal Activity
Albicanol has been noted for its antifungal properties. The evaluation of its efficacy against

pathogenic fungi, such as Candida albicans, is a key area of investigation. The determination of

Minimum Inhibitory Concentration (MIC) values is crucial for quantifying its antifungal potency.
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Experimental Protocols
Standardized methodologies are essential for the accurate assessment of Albicanol's
biological activities. The following sections outline general protocols for the isolation,

purification, and evaluation of this compound.

Isolation and Purification of Albicanol
Albicanol is naturally found in liverworts, such as Diplophyllum albicans. A general procedure

for the isolation and purification of sesquiterpenoids from liverworts involves the following

steps:

Extraction: The dried and powdered plant material is typically extracted with an organic

solvent like methanol or ethanol at room temperature.

Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with

solvents of varying polarities (e.g., n-hexane, ethyl acetate, and water) to separate

compounds based on their polarity.

Chromatographic Separation: The fraction containing the desired sesquiterpenoids is further

purified using a combination of chromatographic techniques. This often includes:

Column Chromatography: Using silica gel or other stationary phases with a gradient of

solvents (e.g., n-hexane and ethyl acetate) to achieve initial separation.

Thin-Layer Chromatography (TLC): To monitor the separation process and identify

fractions containing Albicanol.

High-Performance Liquid Chromatography (HPLC): For final purification to obtain highly

pure Albicanol.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Cytotoxicity Assay (MTT Assay)
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The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and, by extension, cell viability.

Materials:

Human cancer cell lines (e.g., A549, HepG2)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Albicanol stock solution (dissolved in DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

96-well microplates

Microplate reader

Procedure:

Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and incubate for

24 hours to allow for attachment.

Compound Treatment: Treat the cells with various concentrations of Albicanol (typically in a

serial dilution) and a vehicle control (DMSO). Incubate for a specified period (e.g., 24, 48, or

72 hours).

MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. The viable cells will

reduce the yellow MTT to purple formazan crystals.

Solubilization: Remove the medium and add the solubilization solution to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of Albicanol that inhibits 50% of cell growth).

Antifungal Susceptibility Testing (Broth Microdilution
Method)
The broth microdilution method is a standard technique for determining the Minimum Inhibitory

Concentration (MIC) of an antifungal agent.

Materials:

Fungal strain (e.g., Candida albicans)

Fungal growth medium (e.g., RPMI-1640)

Albicanol stock solution (dissolved in DMSO)

96-well microplates

Microplate reader or visual inspection

Procedure:

Inoculum Preparation: Prepare a standardized fungal inoculum suspension in the growth

medium.

Serial Dilution: Perform a serial dilution of Albicanol in the 96-well plate containing the

growth medium.

Inoculation: Add the fungal inoculum to each well. Include a positive control (no drug) and a

negative control (no inoculum).

Incubation: Incubate the plate at an appropriate temperature (e.g., 35°C) for a specified

period (e.g., 24-48 hours).

MIC Determination: The MIC is determined as the lowest concentration of Albicanol that

causes a significant inhibition of fungal growth, which can be assessed visually or by

measuring the optical density with a microplate reader.
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Mechanism of Action
The precise molecular mechanisms by which Albicanol exerts its cytotoxic and antifungal

effects are not yet fully elucidated. Preliminary research on related compounds suggests that

the induction of apoptosis is a likely mechanism for its anticancer activity.

Apoptosis Signaling Pathway
Apoptosis, or programmed cell death, is a critical process for maintaining tissue homeostasis. It

is regulated by a complex network of signaling pathways. The intrinsic (mitochondrial) pathway

is a key route to apoptosis and is controlled by the Bcl-2 family of proteins and the activation of

caspases. It is hypothesized that Albicanol may induce apoptosis in cancer cells by

modulating this pathway.
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Caption: Proposed intrinsic apoptosis pathway modulated by Albicanol.

Future Directions
Further research is necessary to fully understand the therapeutic potential of Albicanol. Key

areas for future investigation include:

Comprehensive Biological Screening: Evaluating the cytotoxic activity of Albicanol against a

broader panel of cancer cell lines and its antifungal activity against a wider range of

pathogenic fungi.
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Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways affected by Albicanol to understand its mode of action in detail.

In Vivo Studies: Assessing the efficacy and safety of Albicanol in animal models of cancer

and fungal infections.

Structural Modification: Synthesizing analogs of Albicanol to improve its potency, selectivity,

and pharmacokinetic properties.

This technical guide provides a foundation for researchers to build upon in their exploration of

Albicanol. The promising biological activities of this natural compound warrant further

investigation to unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665692#albicanol-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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